Cas no 52461-48-0 (Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester)

• Product Name: Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
• CAS No: 52461-48-0
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 377841
• PubChem ID: 193873
• Update Time: 2025-04-19

Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
• 2-(dimethylamino)ethyl 2-acetyloxybenzoate
• dimethylaminoethyl acetylsalicylate
• DTXSID90200456
• Benzoic acid, 2-(acetyloxy)-, 2-(dimethylamino)ethyl ester
• 52461-48-0
• CHEMBL1195090
• SCHEMBL3807266

• Inchi： 1S/C13H17NO4/c1-10(15)18-12-7-5-4-6-11(12)13(16)17-9-8-14(2)3/h4-7H,8-9H2,1-3H3
• InChI Key： SWNNLZURDOQIQO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)CCN(C)C

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives